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Compound of Interest

Compound Name: Polawax GP 200

Cat. No.: B1166089 Get Quote

Polawax GP 200: A Comprehensive Technical
Guide for Researchers
INCI Name: Cetearyl Alcohol (and) PEG-20 Stearate

Commonly Known As: Emulsifying Wax NF

Polawax GP 200 is a widely utilized self-emulsifying wax in the pharmaceutical and cosmetic

industries, valued for its ability to create stable oil-in-water emulsions with a desirable thick and

smooth consistency. This technical guide provides researchers, scientists, and drug

development professionals with in-depth information on its chemical identity, regulatory status,

and formulation guidelines.

Regulatory Landscape
Polawax GP 200, often referred to by its monograph name "Emulsifying Wax NF," is

recognized by major regulatory bodies worldwide. Its components, Cetearyl Alcohol and PEG-

20 Stearate, are listed on several international chemical inventories, facilitating its use in global

product formulations.
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Region/Country Inventory Status

USA TSCA Listed

Canada DSL Listed

Europe EINECS Listed

Australia AICS Listed

China IECSC Listed

Japan ENCS Listed

Korea ECL Listed

New Zealand NZIoC Listed

Philippines PICCS Listed

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of Emulsifying

Wax NF and its components. In a 2003 review, it was concluded that Emulsifying Wax NF is

safe for use in cosmetics, with a maximum reported use concentration of 21% in hair

straighteners.[1] The panel found no significant irritation or reaction in numerous studies.[1]

Physicochemical Properties
Polawax GP 200 is a non-ionic emulsifier, making it compatible with a wide range of active

pharmaceutical ingredients (APIs) and cosmetic ingredients over a broad pH range. Its physical

and chemical characteristics are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://teachsoap.com/2012/02/17/using-emulsifying-wax/
http://teachsoap.com/2012/02/17/using-emulsifying-wax/
https://www.benchchem.com/product/b1166089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance White to off-white waxy solid (pastilles or flakes)

Odor Low, fatty alcohol

Melting Point 50-55 °C

pH (3% dispersion) 5.5 - 7.0

Solubility
Soluble in oils and alcohols; dispersible in hot

water

Formulation and Experimental Protocols
Polawax GP 200 is a robust and straightforward emulsifier for creating oil-in-water emulsions.

A general protocol for its use in a laboratory setting is provided below.

General Emulsion Preparation Protocol:
Materials and Equipment:

Polawax GP 200

Oil phase ingredients (e.g., mineral oil, vegetable oils, esters)

Water phase ingredients (e.g., deionized water, glycerin, water-soluble actives)

Heat-resistant beakers

Homogenizer or high-shear mixer

Water bath or heating mantle with magnetic stirrer

Thermometer

Cooling bath

Procedure:
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Phase Preparation:

In one beaker, combine all oil-soluble ingredients, including Polawax GP 200. This is the

oil phase.

In a separate beaker, combine all water-soluble ingredients. This is the water phase.

Heating:

Heat both the oil phase and the water phase separately to 70-75°C. Stir both phases

gently until all components are fully dissolved and uniform.

Emulsification:

Once both phases have reached the target temperature, slowly add the water phase to the

oil phase while continuously mixing with a homogenizer or high-shear mixer. The speed of

addition and mixing intensity can be varied to achieve the desired droplet size and

viscosity.

Cooling:

Once the emulsion is formed, remove it from the heat and continue to stir gently as it

cools. A cooling bath can be used to expedite this process.

Final Additions:

Add any temperature-sensitive ingredients, such as preservatives or fragrances, when the

emulsion has cooled to below 40°C.

Continue stirring until the emulsion is uniform and has reached room temperature.

Experimental Workflow for Emulsion Formulation:
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Phase Preparation Heating

Combine oil-soluble ingredients
+ Polawax GP 200 Heat Oil Phase to 70-75°C

Combine water-soluble ingredients Heat Water Phase to 70-75°C
Emulsification

(Add Water Phase to Oil Phase
with high-shear mixing)

Cooling
(Continuous gentle stirring)

Add temperature-sensitive
ingredients (<40°C) Final Emulsion

Click to download full resolution via product page

A simplified workflow for creating an oil-in-water emulsion using Polawax GP 200.

Signaling Pathways in Emulsion Stabilization
The stability of emulsions created with Polawax GP 200 is attributed to the formation of a liquid

crystalline structure at the oil-water interface. This structure creates a steric barrier that

prevents the coalescence of oil droplets.

Emulsion Components
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Mechanism of emulsion stabilization by Polawax GP 200 through the formation of a liquid
crystalline barrier.

Recommended Usage Concentrations
The concentration of Polawax GP 200 will influence the final viscosity and stability of the

emulsion. The following are general guidelines for different product types:

Product Type Recommended Concentration (% w/w)

Lotions 2 - 5%

Creams 5 - 10%

Ointments 10 - 15%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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